Cas no 628732-65-0 (1,2,4,5-Tetrazine, 3,6-bis(3-methyl-2-pyridinyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3,6-bis(3-methyl-2-pyridinyl)-
• CAS No: 628732-65-0
• MF: C₁₄H₁₂N₆
• MW: 264.285281181335
• CID: 2789158
• PubChem ID: 12126082
• Update Time: 2025-04-21

1,2,4,5-Tetrazine, 3,6-bis(3-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3,6-bis(3-methyl-2-pyridinyl)-
• CHEMBL17631
• DTXSID60478069
• 628732-65-0

• Inchi： 1S/C14H12N6/c1-9-5-3-7-15-11(9)13-17-19-14(20-18-13)12-10(2)6-4-8-16-12/h3-8H,1-2H3
• InChI Key： NNEXMQHFVWHKPT-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C)C=1C1=NN=C(C2C(C)=CC=CN=2)N=N1

Computed Properties

• Exact Mass: 264.11234441Da
• Monoisotopic Mass: 264.11234441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.3Ų